2-(4-chlorophenoxy)-2-methyl-N-(4-(4-(2-(methylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-[4-[4-[2-(methylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]propanamide
• InChI: InChI=1S/C20H21ClN6O4/c1-20(2,31-16-10-4-13(21)5-11-16)18(29)23-14-6-8-15(9-7-14)27-19(30)26(24-25-27)12-17(28)22-3/h4-11H,12H2,1-3H3,(H,22,28)(H,23,29)
• InChI Key: AQBOHTNMWULHCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC=C(C=C1)N2C(=O)N(N=N2)CC(=O)NC)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN6O4
• Molecular Weight: 444.9 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-(4-(4-(2-(methylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H21ClN6O4 and its molecular weight is 444.88. The purity is usually 95%.
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Scientific Research Applications

To provide a general understanding of how compounds with similar functional groups or structural components may be applied in scientific research, we can refer to studies on compounds with related chemical features, such as cyclooxygenase inhibitors, antimicrobial agents, and cancer research:

Cyclooxygenase Inhibitors

Compounds such as tepoxalin, which is a dual inhibitor of cyclooxygenase and 5-lipoxygenase, have been evaluated for their anti-inflammatory properties and potential in treating conditions that involve inflammation. Tepoxalin has been studied for its oral toxicity and effects on liver weight, gastrointestinal erosions, and other physiological parameters in animal models (Knight et al., 1996).

Antimicrobial Agents

Research on compounds containing thiocyanatoamides and arylsubstituted halogen(thiocyanato)amides has explored their synthesis, cyclization, and antimicrobial properties. These studies aim to develop compounds that can effectively combat bacterial and fungal infections (Baranovskyi et al., 2018).

Cancer Research

Novel compounds are continuously being synthesized and evaluated for their anticancer potential. This includes the development of compounds with specific moieties that may inhibit cancer cell growth or proliferation. Research into the synthesis and biological evaluation of novel pyrazole, isoxazole, and other derivatives bearing an aryl sulfonate moiety has been conducted to assess their antimicrobial and anti-inflammatory activities, which could also be relevant in the context of cancer treatment (Kendre et al., 2015).

Mechanism of Action

Target of Action

It’s structurally similar to the herbicide mcpa , which targets plant growth regulators

Mode of Action

Mcpa, a structurally similar compound, belongs to the group of synthetic auxins, also known as growth regulators

Action Environment

One study showed that a zirconium-based mof named uio-66-nh2 was used as an adsorbent for the fast removal of mcpa in aqueous solution